Cas no 2172607-71-3 (4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-methylbut-2-enoic acid)
4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-methylbut-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-methylbut-2-enoic acid
- 2172607-71-3
- EN300-1530373
- 4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2-methylbut-2-enoic acid
-
- Inchi: 1S/C27H30N2O6/c1-18(24(30)31)10-13-28-25(32)27(11-14-34-15-12-27)17-29-26(33)35-16-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-10,23H,11-17H2,1H3,(H,28,32)(H,29,33)(H,30,31)/b18-10+
- InChI Key: JUZHBLLOZISSMJ-VCHYOVAHSA-N
- SMILES: O1CCC(C(NC/C=C(/C(=O)O)\C)=O)(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1
Computed Properties
- Exact Mass: 478.21038668g/mol
- Monoisotopic Mass: 478.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 784
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 114Ų
4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-methylbut-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1530373-0.05g |
4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2-methylbut-2-enoic acid |
2172607-71-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1530373-0.1g |
4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2-methylbut-2-enoic acid |
2172607-71-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1530373-0.25g |
4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2-methylbut-2-enoic acid |
2172607-71-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1530373-0.5g |
4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2-methylbut-2-enoic acid |
2172607-71-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1530373-1.0g |
4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2-methylbut-2-enoic acid |
2172607-71-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1530373-2.5g |
4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2-methylbut-2-enoic acid |
2172607-71-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1530373-5.0g |
4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2-methylbut-2-enoic acid |
2172607-71-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1530373-10.0g |
4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2-methylbut-2-enoic acid |
2172607-71-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1530373-50mg |
4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2-methylbut-2-enoic acid |
2172607-71-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1530373-100mg |
4-({4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxan-4-yl}formamido)-2-methylbut-2-enoic acid |
2172607-71-3 | 100mg |
$2963.0 | 2023-09-26 |
4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-methylbut-2-enoic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-methylbut-2-enoic acid
Comprehensive Analysis of 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-methylbut-2-enoic acid (CAS No. 2172607-71-3)
The compound 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-methylbut-2-enoic acid (CAS No. 2172607-71-3) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure features a 9H-fluoren-9-yl (Fmoc) protecting group, a methyloxan-4-yl moiety, and a 2-methylbut-2-enoic acid backbone, making it a valuable intermediate for peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its unique properties, such as its ability to enhance solubility and stability in complex formulations.
In recent years, the demand for Fmoc-protected amino acids and their derivatives has surged, driven by advancements in solid-phase peptide synthesis (SPPS) and bioconjugation techniques. The 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-methylbut-2-enoic acid stands out as a versatile building block for creating peptide-based therapeutics, which are gaining traction in treating diseases like cancer, diabetes, and autoimmune disorders. Its CAS No. 2172607-71-3 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.
One of the most discussed topics in the scientific community is the role of modified amino acids in improving drug delivery systems. The 2-methylbut-2-enoic acid segment of this compound offers a reactive site for further functionalization, enabling researchers to tailor its properties for specific applications. For instance, its incorporation into prodrugs or targeted therapies could enhance bioavailability and reduce side effects. This aligns with the current trend of personalized medicine, where customized treatments are designed based on individual patient profiles.
From a synthetic perspective, the Fmoc group in 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-methylbut-2-enoic acid provides a robust protective strategy during peptide assembly. The methyloxan-4-yl ring introduces conformational rigidity, which can influence the overall structure and activity of the resulting peptides. Such features are critical for developing high-affinity ligands and enzyme inhibitors, which are hot topics in drug discovery forums.
Another area of interest is the compound's potential in biomaterial science. Its amphiphilic nature, derived from the hydrophobic Fmoc and hydrophilic carboxylic acid groups, makes it suitable for designing self-assembling nanostructures. These nanostructures have applications in tissue engineering and drug encapsulation, addressing the need for innovative solutions in regenerative medicine and controlled release systems.
In summary, 4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-methylbut-2-enoic acid (CAS No. 2172607-71-3) is a multifaceted compound with broad applications in pharmaceutical research, peptide chemistry, and biomaterials. Its unique structural attributes and compatibility with modern synthetic techniques position it as a key player in the development of next-generation therapeutics and advanced materials. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.
2172607-71-3 (4-({4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxan-4-yl}formamido)-2-methylbut-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)